Ethyl 5-(2-iodobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-iodobenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18IN3O4S/c1-3-31-23(30)19-16-12-32-21(25-20(28)15-6-4-5-7-17(15)24)18(16)22(29)27(26-19)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key: MHULDLADRNHMTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3I)C4=CC=C(C=C4)C
• Molecular Formula: C23H18IN3O4S
• Molecular Weight: 559.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thieno[3,4-d]pyridazine ring, a benzamido group, and an ethyl ester group. These groups are common in many pharmaceuticals and could potentially give this compound various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. X-ray diffraction is commonly used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the amide group could participate in hydrolysis reactions, and the pyridazine ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, its solubility would be affected by the polar amide group and the nonpolar aromatic rings.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Based on its structure, it could potentially interact with various enzymes or receptors in the body.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. It could also involve modifying its structure to enhance its activity or reduce potential side effects.